Cas no 1805678-34-5 (3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one
• CAS No: 1805678-34-5
• MF: C₁₀H₉BrClIO
• MW: 387.439333677292
• CID: 4974534
• Update Time: 2025-05-20

3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one

• Inchi： 1S/C10H9BrClIO/c11-4-3-10(14)9-5-8(13)2-1-7(9)6-12/h1-2,5H,3-4,6H2
• InChI Key： WZJGKTAUISFUNK-UHFFFAOYSA-N
• SMILES： IC1C=CC(CCl)=C(C=1)C(CCBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one

3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one: A Comprehensive Overview

3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one (CAS No. 1805678-34-5) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential in drug development and advanced material synthesis. The molecule's structure includes a bromine atom, a chloromethyl group, and an iodine atom, all of which contribute to its distinctive chemical properties.

The bromine and iodine substituents in the molecule play pivotal roles in determining its reactivity and selectivity. Recent studies have highlighted the importance of halogen atoms in modulating the electronic properties of aromatic compounds, making them valuable in the design of bioactive molecules. For instance, bromine's electron-withdrawing effect can enhance the electrophilicity of the carbonyl group, while iodine's larger atomic size can influence steric interactions. These characteristics make 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one a promising candidate for use in targeted drug delivery systems.

The chloromethyl group attached to the aromatic ring introduces additional functionality to the molecule. This group is known for its ability to participate in nucleophilic substitution reactions, which is advantageous in organic synthesis. Recent research has demonstrated that such groups can be employed as leaving groups in the construction of complex molecular architectures. For example, the chloromethyl group can facilitate the formation of carbon-carbon bonds under specific reaction conditions, enabling the synthesis of biologically active compounds with intricate structures.

In terms of synthesis, 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods allow for precise control over the placement of substituents on the aromatic ring, ensuring high purity and consistency in the final product. The use of modern catalytic systems has further enhanced the efficiency of these reactions, making large-scale production feasible.

The application of 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one extends beyond traditional chemical synthesis. Recent advancements have explored its potential as a precursor in the development of advanced materials, such as organic semiconductors and optoelectronic devices. The compound's electronic properties make it suitable for applications in flexible electronics and energy storage systems.

From a pharmacological perspective, 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one has shown promise as a lead compound in anti-cancer drug discovery. Its ability to inhibit key enzymes involved in cellular signaling pathways has been documented in several preclinical studies. Furthermore, its halogen substituents may enhance its bioavailability and pharmacokinetic profile, making it an attractive candidate for further development.

In conclusion, 3-Bromo-1-(2-(chloromethyl)-5-iodophenyl)propan-1-one (CAS No. 1805678-34-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research and development.